Cas no 90349-23-8 (5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a synthetic compound with notable structural features. It exhibits high purity and stability, making it suitable for various chemical applications. This compound is valued for its unique pharmacophoric properties, which contribute to its potential in drug discovery research. Its structural complexity offers versatility in chemical transformations, enabling diverse synthetic pathways.
5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid structure
90349-23-8 structure
Product Name:5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
CAS No:90349-23-8
MF:C9H9N3O2
MW:191.186661481857
MDL:MFCD01051014
CID:890385
PubChem ID:744038
Update Time:2025-07-21

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
    • 5,7-dimethyl-Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
    • 5,7-DIMETHYLPYRAZOLO[5,4-A]PYRIMIDINE-3-CARBOXYLIC ACID
    • 5.7-Dimethyl-pyrazolo<1.5-a>pyrimidin-carbonsaeure-(3)
    • Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5,7-dimethyl-
    • 5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylicAcid
    • Cambridge id 5677292
    • MLS000715307
    • UWWGTDIBDPROEH-UHFFFAOYSA-N
    • HMS2739B14
    • BCP31043
    • STK299957
    • SBB006994
    • HTS028149
    • BBL005628
    • 5035AC
    • AK-
    • 5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (ACI)
    • MDL： MFCD01051014
    • Inchi： 1S/C9H9N3O2/c1-5-3-6(2)12-8(11-5)7(4-10-12)9(13)14/h3-4H,1-2H3,(H,13,14)
    • InChI Key： UWWGTDIBDPROEH-UHFFFAOYSA-N
    • SMILES： O=C(C1=C2N=C(C)C=C(N2N=C1)C)O

Computed Properties

  • Exact Mass: 191.06900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Topological Polar Surface Area: 67.5

Experimental Properties

  • Density: 1.43
  • Refractive Index: 1.677
  • PSA: 67.49000
  • LogP: 1.04430

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Security Information

  • Hazard Statement： H302-H315-H319-H332-H335
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,2-8°C

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Pricemore >>

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 90349-23-8 95%
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5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Production Method

Production Method 1

43024-16-4 43024-16-4
90349-23-8 90349-23-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethylene glycol ,  Water ;  overnight, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, cooled
Reference
Synthesis of pyrazolo[1,5-a]pyrimidine ring as a possible bioisosteric replacement of the 5-(1H-pyrrol-1-yl)pyrazole scaffold
Mugnaini, Claudia; Pasculini, Livia; Pagli, Carlotta; Brizzi, Antonella; Paolino, Marco; et al, ARKIVOC (Gainesville, 2022, (2), 22-29

Production Method 2

41680-34-6 41680-34-6
90349-23-8 90349-23-8
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Ethanol ;  1.5 h, 100 °C
Reference
Discovery of an Orally Bioavailable, Brain-Penetrating, in Vivo Active Phosphodiesterase 2A Inhibitor Lead Series for the Treatment of Cognitive Disorders
Mikami, Satoshi ; Sasaki, Shigekazu; Asano, Yasutomi; Ujikawa, Osamu; Fukumoto, Shoji; et al, Journal of Medicinal Chemistry, 2017, 60(18), 7658-7676

Production Method 3

52664-01-4 52664-01-4
90349-23-8 90349-23-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  4 h, 72 °C
Reference
Design, synthesis, and evaluation of the anticancer properties of a novel series of carboxamides, sulfonamides, ureas, and thioureas derived from 1,2,4-oxadiazol-3-ylmethyl-piperazin-1-yl substituted with pyrazolo[1,5-a]pyrimidine derivatives
Ajeesh Kumar, A. K. ; Nair, Kanya B.; Bodke, Yadav D.; Sambasivam, Ganesh; Bhat, Kishore G., Monatshefte fuer Chemie, 2016, 147(12), 2221-2234

Production Method 4

52664-01-4 52664-01-4
90349-23-8 90349-23-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  rt → 80 °C; 3 h, 80 °C; cooled
1.2 pH 6 - 8
Reference
Discovery, Structure-Activity Relationship, and Biological Evaluation of Noninhibitory Small Molecule Chaperones of Glucocerebrosidase
Patnaik, Samarjit; Zheng, Wei; Choi, Jae H.; Motabar, Omid; Southall, Noel; et al, Journal of Medicinal Chemistry, 2012, 55(12), 5734-5748

Production Method 5

52664-01-4 52664-01-4
90349-23-8 90349-23-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  4 h, 72 °C
Reference
Design, Synthesis, and Evaluation of the Anticancer Properties of a Novel Series of α-(Benzoylamino)-β-substituted Acrylic Amide Derivatives of Pyrazolo[1,5-a]pyrimidine
Sasikumar, A.; Mohanasrinivasan, V.; Ajeesh Kumar, A. K.; Krishnaswamy, D., Journal of Heterocyclic Chemistry, 2018, 55(1), 214-225

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Raw materials

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5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
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(CAS:90349-23-8)5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
Order Number:A849071
Stock Status:in Stock
Quantity:5.0g/10.0g/25.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:23
Price ($):321.0/541.0/1082.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:90349-23-8)5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
A849071
Purity:99%/99%/99%
Quantity:5.0g/10.0g/25.0g
Price ($):321.0/541.0/1082.0
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